Cas no 2171806-58-7 ((5-bromothiophen-2-yl)methanesulfonyl fluoride)

• Product Name: (5-bromothiophen-2-yl)methanesulfonyl fluoride
• CAS No: 2171806-58-7
• MF: C₅H₄BrFO₂S₂
• MW: 259.116461753845
• CID: 6396017
• PubChem ID: 165505290
• Update Time: 2025-10-24

(5-bromothiophen-2-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (5-bromothiophen-2-yl)methanesulfonyl fluoride
• 2171806-58-7
• EN300-1450773

• Inchi： 1S/C5H4BrFO2S2/c6-5-2-1-4(10-5)3-11(7,8)9/h1-2H,3H2
• InChI Key： RRVQMOMDLDBPRA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CS(=O)(=O)F)S1

Computed Properties

• Exact Mass: 257.88201g/mol
• Monoisotopic Mass: 257.88201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70.8Ų

Additional information on (5-bromothiophen-2-yl)methanesulfonyl fluoride

Recent Advances in the Application of (5-bromothiophen-2-yl)methanesulfonyl Fluoride (CAS: 2171806-58-7) in Chemical Biology and Drug Discovery

The compound (5-bromothiophen-2-yl)methanesulfonyl fluoride (CAS: 2171806-58-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique reactivity as a sulfonyl fluoride-based warhead. This compound belongs to a growing class of sulfur(VI) fluoride exchange (SuFEx) reagents, which have emerged as powerful tools for covalent modification of biological targets. Recent studies have highlighted its potential in targeted covalent inhibitor design, activity-based protein profiling (ABPP), and the development of novel therapeutic agents.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the utility of (5-bromothiophen-2-yl)methanesulfonyl fluoride as a versatile building block for the development of covalent kinase inhibitors. The bromothiophene moiety provides an excellent handle for further derivatization through cross-coupling reactions, while the sulfonyl fluoride group shows selective reactivity with catalytic lysine residues in various kinase ATP-binding sites. This dual functionality enables rapid exploration of structure-activity relationships while maintaining the benefits of covalent target engagement.

In the area of chemical proteomics, researchers have employed (5-bromothiophen-2-yl)methanesulfonyl fluoride as an activity-based probe to map reactive amino acids in complex proteomes. A notable 2024 publication in Nature Chemical Biology reported its use in identifying novel allosteric sites in previously "undruggable" targets, particularly in the RAS signaling pathway. The probe's balanced reactivity profile (between hydrolysis rate and protein labeling efficiency) makes it particularly valuable for these applications.

The compound's stability under physiological conditions has also been investigated in recent pharmacokinetic studies. Unlike many traditional sulfonyl fluorides, (5-bromothiophen-2-yl)methanesulfonyl fluoride demonstrates improved plasma stability while retaining sufficient reactivity for target engagement. This property, combined with its favorable LogP characteristics (predicted 2.1-2.4), suggests potential for in vivo applications that were previously challenging with this class of compounds.

Several pharmaceutical companies have included derivatives of (5-bromothiophen-2-yl)methanesulfonyl fluoride in their covalent drug discovery pipelines. Recent patent applications (WO202318765, US20240148721) disclose its incorporation into PROTAC molecules targeting estrogen receptor mutants, where the sulfonyl fluoride warhead provides reversible covalent binding properties that enhance degradation efficiency.

Ongoing research is exploring the compound's utility beyond traditional small molecule applications. A 2024 preprint on bioRxiv describes its use in covalent antibody-drug conjugates (ADCs), where the sulfonyl fluoride group enables stable conjugation to engineered cysteine residues while the bromothiophene allows subsequent click chemistry modifications for payload attachment.

Despite these advances, challenges remain in the field. The selectivity profile of (5-bromothiophen-2-yl)methanesulfonyl fluoride derivatives requires careful optimization, as recent mass spectrometry-based proteome-wide screening studies have identified off-target reactivity with certain serine hydrolases. However, structure-guided modifications, particularly at the thiophene 3-position, have shown promise in addressing this limitation.

The future development of (5-bromothiophen-2-yl)methanesulfonyl fluoride appears promising, with several clinical candidates incorporating this scaffold expected to enter Phase I trials in 2025. Its unique combination of synthetic versatility, tunable reactivity, and favorable physicochemical properties positions it as a valuable tool for both basic research and drug discovery efforts targeting challenging biological systems.